1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol

• IUPAC Name: 1-morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol
• InChI: InChI=1S/C14H26N2O3/c17-13(10-15-4-7-18-8-5-15)11-16-6-9-19-14(12-16)2-1-3-14/h13,17H,1-12H2
• InChI Key: FMCUZSDCAFAPHG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN(CCO2)CC(CN3CCOCC3)O
• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol

Description

1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol is a chemical compound that has been synthesized for various scientific research applications. This compound has been found to have potential uses in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol is not fully understood. However, studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis (programmed cell death) and suppressing the proliferation of cancer cells.
Biochemical and Physiological Effects:
1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol has been found to have various biochemical and physiological effects. Studies have shown that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, this compound has been found to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol in lab experiments is its potent anti-cancer properties. This compound could be used as a lead compound for the development of new anti-cancer drugs. However, one of the limitations of using this compound is its complex synthesis process, which could make it difficult to produce large quantities for use in lab experiments.

Future Directions

There are several future directions for the research and development of 1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol. One possible direction is to further investigate the mechanism of action of this compound, which could lead to the development of more effective anti-cancer drugs. Another direction is to explore the potential uses of this compound in the treatment of other diseases, such as inflammation and oxidative stress. Additionally, researchers could explore ways to optimize the synthesis process of this compound to make it more efficient and cost-effective for use in lab experiments.

Synthesis Methods

The synthesis of 1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol involves a multi-step process that requires specific reagents and conditions. The synthesis typically begins with the reaction of morpholine with 2-bromo-1-phenylethanone, followed by the reaction of the resulting product with 8-azaspiro[3.5]nonane-5,7-dione. The final step involves the reduction of the resulting product with sodium borohydride to yield 1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol.

Scientific Research Applications

1-Morpholin-4-yl-3-(5-oxa-8-azaspiro[3.5]nonan-8-yl)propan-2-ol has been used in various scientific research applications. One of the most promising applications of this compound is in the development of new drugs for the treatment of cancer. Studies have shown that this compound has potent anti-cancer properties, and it could be used as a lead compound for the development of new anti-cancer drugs.